1-(2-chloro-4-fluorobenzyl)-N'-(3-pyridinylmethylene)-4-piperidinecarbohydrazide

• IUPAC Name: 1-[(2-chloro-4-fluorophenyl)methyl]-N-[(E)-pyridin-3-ylmethylideneamino]piperidine-4-carboxamide
• InChI: InChI=1S/C19H20ClFN4O/c20-18-10-17(21)4-3-16(18)13-25-8-5-15(6-9-25)19(26)24-23-12-14-2-1-7-22-11-14/h1-4,7,10-12,15H,5-6,8-9,13H2,(H,24,26)/b23-12+
• InChI Key: JIDREONJXIMALC-FSJBWODESA-N
• Canonical SMILES: C1CN(CCC1C(=O)NN=CC2=CN=CC=C2)CC3=C(C=C(C=C3)F)Cl
• Isomeric SMILES: C1CN(CCC1C(=O)N/N=C/C2=CN=CC=C2)CC3=C(C=C(C=C3)F)Cl
• Molecular Formula: C19H20ClFN4O
• Molecular Weight: 374.8 g/mol

Description

1-(2-chloro-4-fluorobenzyl)-N'-(3-pyridinylmethylene)-4-piperidinecarbohydrazide, also known as CFPPC, is a chemical compound that has gained significant interest in the scientific community due to its potential therapeutic applications. CFPPC belongs to the class of hydrazide derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-(2-chloro-4-fluorobenzyl)-N'-(3-pyridinylmethylene)-4-piperidinecarbohydrazide is not fully understood. However, it is believed to exert its pharmacological effects through the modulation of various signaling pathways. 1-(2-chloro-4-fluorobenzyl)-N'-(3-pyridinylmethylene)-4-piperidinecarbohydrazide has been shown to inhibit the activity of enzymes involved in the growth and proliferation of cancer cells. It has also been shown to modulate the activity of inflammatory cytokines, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
1-(2-chloro-4-fluorobenzyl)-N'-(3-pyridinylmethylene)-4-piperidinecarbohydrazide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. 1-(2-chloro-4-fluorobenzyl)-N'-(3-pyridinylmethylene)-4-piperidinecarbohydrazide has also been shown to inhibit the growth of various bacteria and fungi. In addition, 1-(2-chloro-4-fluorobenzyl)-N'-(3-pyridinylmethylene)-4-piperidinecarbohydrazide has been shown to reduce inflammation in animal models of inflammatory disease.

Advantages and Limitations for Lab Experiments

1-(2-chloro-4-fluorobenzyl)-N'-(3-pyridinylmethylene)-4-piperidinecarbohydrazide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to exhibit potent pharmacological properties. However, 1-(2-chloro-4-fluorobenzyl)-N'-(3-pyridinylmethylene)-4-piperidinecarbohydrazide also has some limitations. It is not water-soluble, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1-(2-chloro-4-fluorobenzyl)-N'-(3-pyridinylmethylene)-4-piperidinecarbohydrazide. One area of interest is the development of new synthetic methods for 1-(2-chloro-4-fluorobenzyl)-N'-(3-pyridinylmethylene)-4-piperidinecarbohydrazide that may improve its pharmacological properties. Another area of interest is the development of new formulations of 1-(2-chloro-4-fluorobenzyl)-N'-(3-pyridinylmethylene)-4-piperidinecarbohydrazide that may improve its solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of 1-(2-chloro-4-fluorobenzyl)-N'-(3-pyridinylmethylene)-4-piperidinecarbohydrazide and its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-(2-chloro-4-fluorobenzyl)-N'-(3-pyridinylmethylene)-4-piperidinecarbohydrazide involves the reaction of 2-chloro-4-fluorobenzylhydrazine with 3-pyridinecarboxaldehyde and 4-piperidinecarboxylic acid hydrazide in the presence of a suitable catalyst. The reaction proceeds through a series of intermediate steps, resulting in the formation of 1-(2-chloro-4-fluorobenzyl)-N'-(3-pyridinylmethylene)-4-piperidinecarbohydrazide.

Scientific Research Applications

1-(2-chloro-4-fluorobenzyl)-N'-(3-pyridinylmethylene)-4-piperidinecarbohydrazide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anticancer, antimicrobial, and anti-inflammatory properties. 1-(2-chloro-4-fluorobenzyl)-N'-(3-pyridinylmethylene)-4-piperidinecarbohydrazide has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.